1-But-3-ynyl-2,2-dimethylpyrrolidine
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Overview
Description
1-But-3-ynyl-2,2-dimethylpyrrolidine, also known as BDMP, is a compound with the molecular formula C10H17N and a molecular weight of 151.25 . It has gained attention in fields such as biotechnology, materials science, and pharmacology.
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H17N/c1-4-5-8-11-9-6-7-10(11,2)3/h1H,5-9H2,2-3H3 . This code provides a unique representation of the molecule’s structure.Scientific Research Applications
Organocatalysis and Asymmetric Synthesis : A derivative of 1-But-3-ynyl-2,2-dimethylpyrrolidine, specifically 3-(pyrrolidin-2-ylmethylamino)naphthalen-2-ol, has been used as an organocatalyst in asymmetric Michael addition reactions. This catalyst facilitated reactions with good to high yield and excellent enantioselectivity, showing its potential in the field of asymmetric synthesis (Cui Yan-fang, 2008).
Synthesis of π-Conjugated Materials : Research involving the synthesis of extended π-conjugated chromophores used derivatives similar to this compound. These materials were characterized for their potential applications in optoelectronics and luminescence studies (P. Antony et al., 2019).
Reaction and Structure Revision Studies : The reaction of dialkyl 2-butynoate with aniline and formaldehyde led to a revision in the structure of the product, which is related to the this compound class of compounds (A. Srikrishna et al., 2010).
Synthesis of Key Intermediates in Pharmaceutical Development : A compound structurally related to this compound, N-Methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine, was synthesized as a key intermediate in the preparation of premafloxacin, highlighting its significance in drug development (T. Fleck et al., 2003).
Organometallic Chemistry and Catalysis : Studies have been conducted on pyrazole and pyridine palladium complexes, which share structural similarities with this compound. These studies provide insights into the activation of small molecules and potential applications in catalysis (S. Ojwach et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
1-but-3-ynyl-2,2-dimethylpyrrolidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N/c1-4-5-8-11-9-6-7-10(11,2)3/h1H,5-9H2,2-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHBCPNDIHQKWQO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN1CCC#C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1341950-94-4 |
Source
|
Record name | 1-(but-3-yn-1-yl)-2,2-dimethylpyrrolidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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